Cas no 1804100-66-0 (Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate)
Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate
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- Inchi: 1S/C13H14BrClO3/c1-3-18-12(16)7-9-6-10(14)4-5-11(9)13(17)8(2)15/h4-6,8H,3,7H2,1-2H3
- InChI Key: NJACEANYXIZGRK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(C(C)Cl)=O)=C(C=1)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 309
- XLogP3: 3.5
- Topological Polar Surface Area: 43.4
Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020504-250mg |
Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate |
1804100-66-0 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A013020504-500mg |
Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate |
1804100-66-0 | 97% | 500mg |
815.00 USD | 2021-05-31 | |
| Alichem | A013020504-1g |
Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate |
1804100-66-0 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate
Recent Advances in the Study of Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate (CAS: 1804100-66-0)
Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate (CAS: 1804100-66-0) is an important intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have explored its potential applications in drug development, focusing on its role as a precursor for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate as a key intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, with potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in the development of antimicrobial agents. The researchers synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains. The results indicated that certain derivatives showed promising antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA).
From a synthetic chemistry perspective, advancements have been made in optimizing the production of Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, improving yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production.
In conclusion, Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate (CAS: 1804100-66-0) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate and the biological activities of its derivatives make it a valuable target for further investigation. Future research directions may include exploring its potential in other therapeutic areas, such as oncology or neurodegenerative diseases, as well as further optimization of its synthetic pathways.
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